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Compound of Interest

Compound Name: (Rac)-DPPC-d6

Cat. No.: B1674679 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of (Rac)-DPPC-d6, a deuterated

analog of the saturated phospholipid dipalmitoylphosphatidylcholine (DPPC). This document

details its chemical identity, suppliers, physicochemical properties, and experimental protocols

for its use in forming lipid-based nanostructures. Furthermore, it explores the application of

(Rac)-DPPC-d6 in biophysical studies, particularly in deuterium nuclear magnetic resonance

(²H-NMR) for the characterization of lipid bilayer membranes.

Core Data Presentation
(Rac)-DPPC-d6: Chemical Identifier and Supplier Information

Identifier Value Source

Chemical Name
(Rac)-1,2-dipalmitoyl-sn-

glycero-3-phosphocholine-d6
N/A

CAS Number 82765-17-1 [1][2]

Synonyms (Rac)-129Y83-d6 [2]

Suppliers InvivoChem, MedchemExpress [1][2]

Physicochemical Properties of Dipalmitoylphosphatidylcholine (DPPC)
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The following table summarizes the key physicochemical properties of the non-deuterated

form, DPPC. These values are expected to be highly similar for (Rac)-DPPC-d6, as the

isotopic labeling has a negligible effect on these bulk properties.

Property Value Source

Molecular Formula C40H80NO8P [3][4]

Molar Mass 734.053 g/mol [3]

Appearance White powder [4]

Phase Transition Temperature

(Tm)
~41 °C [3][5]

Solubility

Soluble in ethanol and

Chloroform:Methanol:Water

(65:25:4), Insoluble in DMSO

[5]

Critical Micelle Concentration

(CMC)
4.6 ± 0.5 x 10⁻¹⁰ M [3]

Experimental Protocols
Preparation of DPPC Liposomes by Thin-Film Hydration and Probe Sonication

This protocol describes a common method for preparing unilamellar liposomes from (Rac)-
DPPC-d6.

Materials:

(Rac)-DPPC-d6

Chloroform

Hydration buffer (e.g., phosphate-buffered saline, pH 7.4)

Round-bottom flask

Rotary evaporator
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Probe sonicator

Water bath

Nitrogen gas source

Microcentrifuge

Procedure:

Lipid Film Formation:

Dissolve the desired amount of (Rac)-DPPC-d6 in chloroform in a round-bottom flask.

Evaporate the organic solvent using a rotary evaporator. The temperature of the water

bath should be kept above the phase transition temperature of DPPC (~41°C) to ensure

the formation of a uniform lipid film.

Dry the thin lipid film under a stream of nitrogen gas to remove any residual solvent. For

complete removal, the flask can be placed under a high vacuum for several hours.[6][7]

Hydration:

Add the aqueous hydration buffer to the flask containing the lipid film. The temperature of

the buffer should also be above the phase transition temperature of the lipid.

Agitate the flask to hydrate the lipid film, which will cause the lipids to swell and form

multilamellar vesicles (MLVs).[6][7]

Sonication:

To produce smaller, unilamellar vesicles (SUVs), the MLV suspension is subjected to

sonication.

Use a probe-tip sonicator set to a specific duty cycle (e.g., 20% duty cycle with a pulse of

2 seconds on and 2 seconds off).[8]
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The total sonication time will influence the final size of the liposomes; a total sonication

time of around 8 minutes is often used.[8]

It is crucial to monitor and control the temperature of the sample during sonication to

prevent overheating.[8]

Purification:

After sonication, centrifuge the liposome suspension at high speed (e.g., 10,000 x g) for a

few minutes to pellet any titanium particles shed from the sonicator probe and any larger,

un-reconstituted lipid aggregates.

Carefully collect the supernatant containing the liposome suspension.[8]

The liposomes can be stored at 4°C for short-term use. For longer-term storage, an

additional centrifugation step may be necessary to remove any precipitated lipid.[8]

Mandatory Visualizations
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Caption: Workflow for the preparation of (Rac)-DPPC-d6 liposomes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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